[1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol

• CAS RN: 23439-80-7
• Molecular Formula: C4H3N5S
• Molecular Weight: 153.2

Description

1,2,3,4-tetrazolo[1,5-b]pyridazine-6-thiol (TTPT) is a heterocyclic compound belonging to the family of pyridazinethiones. It is a colorless solid that is insoluble in water but soluble in methanol and other organic solvents. TTPT has been studied for its potential applications in various scientific fields, such as organic synthesis, materials science, and biochemistry.

Scientific Research Applications

[1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol has been studied for its potential applications in various scientific fields. In organic synthesis, [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol has been used as a building block for the synthesis of other heterocyclic compounds. In materials science, [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol has been used as a precursor for the synthesis of carbon nanotubes and graphene nanoribbons. In biochemistry, [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol has been used as a ligand for the synthesis of metalloproteins and as a reagent for the synthesis of peptide-based drugs.

Mechanism of Action

The mechanism of action of [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol is not yet fully understood. It is believed that [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol acts as a bidentate ligand, forming complexes with metal ions. These complexes are believed to be involved in various biochemical and physiological processes, such as enzyme catalysis and signal transduction.
Biochemical and Physiological Effects
The biochemical and physiological effects of [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol are not yet fully understood. However, it has been reported that [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol can act as an antioxidant, scavenging reactive oxygen species and protecting cells from oxidative damage. In addition, [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol has been reported to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

[1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time without degradation. In addition, it is soluble in organic solvents, making it easy to use in organic synthesis. The main limitation of [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol is its insolubility in water, which makes it difficult to use in aqueous solutions.

Future Directions

The potential applications of [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol are vast and there are many potential future directions for research. One potential direction is the use of [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol as a ligand for the synthesis of metalloproteins. Another potential direction is the use of [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol as a reagent for the synthesis of peptide-based drugs. Additionally, there is potential for the use of [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol as an antioxidant and anti-inflammatory agent. Finally, there is potential for the use of [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol as a precursor for the synthesis of carbon nanotubes and graphene nanoribbons.

Synthesis Methods

[1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol can be synthesized using two different methods. The first method involves the reaction of 1,2,3,4-tetrazole with pyridine-6-thiol in an aqueous solution. The second method involves the reaction of 1,2,3,4-tetrazole with pyridine-6-thiol in an organic solvent such as dimethylformamide (DMF). Both methods have been reported to yield [1,2,3,4]tetrazolo[1,5-b]pyridazine-6-thiol in good yields.